Cas no 2432848-92-3 (2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane)

2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane is a fluorinated aromatic compound featuring a dioxolane protecting group, which enhances its stability and reactivity in synthetic applications. The presence of chloro and difluoro substituents on the phenyl ring imparts unique electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dioxolane moiety offers selective deprotection potential, enabling controlled functionalization. The compound’s structural features contribute to its utility in cross-coupling reactions and as a precursor for heterocyclic frameworks. High purity and consistent performance ensure reliability in research and industrial processes, particularly in the development of fluorinated active ingredients.

2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane structure

2432848-92-3 structure

Product Name:2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane

CAS No:2432848-92-3

MF:C₉H₇ClF₂O₂

MW:220.600488901138

CID:5074637

Update Time:2025-06-13

2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane
- Inchi： 1S/C9H7ClF2O2/c10-7-6(11)2-1-5(8(7)12)9-13-3-4-14-9/h1-2,9H,3-4H2
- InChI Key： CNKKQMDVFOJJDL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1F)C1OCCO1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 199
XLogP3: 2.2
Topological Polar Surface Area: 18.5

2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021Q15-5g	2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane	2432848-92-3	95%	5g	$262.00	2025-02-12
Aaron	AR021Q15-10g	2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane	2432848-92-3	95%	10g	$445.00	2025-02-12

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Related Categories

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Additional information on 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane

Comprehensive Overview of 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane (CAS No. 2432848-92-3)

The chemical compound 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane (CAS No. 2432848-92-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique dioxolane ring attached to a chloro-difluorophenyl moiety, making it a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and material science.

In recent years, the search for fluorinated building blocks like 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane has surged, driven by their stability and bioactivity. The compound’s CAS No. 2432848-92-3 is frequently queried in scientific databases, reflecting its relevance in modern chemistry. Its structural attributes align with trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents.

One of the standout features of this compound is its dioxolane functional group, which is known for its protective role in organic synthesis. The chloro-difluorophenyl component further enhances its reactivity, making it a candidate for cross-coupling reactions and other advanced methodologies. These properties are critical for developing next-generation pharmaceuticals and high-performance materials, topics frequently explored in academic and industrial forums.

The rise of AI-driven drug discovery has also put a spotlight on compounds like 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane. Computational models often highlight fluorinated structures for their optimal pharmacokinetic profiles, and this compound’s CAS No. 2432848-92-3 is increasingly referenced in predictive algorithms. Additionally, its potential role in agrochemical formulations aligns with global efforts to enhance crop protection while minimizing environmental impact.

From a synthetic perspective, the compound’s stability under various conditions makes it a reliable choice for multi-step organic reactions. Laboratories focusing on heterocyclic chemistry or fluorine chemistry frequently explore its utility. Moreover, its compatibility with catalytic systems and microwave-assisted synthesis techniques underscores its adaptability to modern experimental workflows.

In conclusion, 2-(3-Chloro-2,4-difluorophenyl)-1,3-dioxolane (CAS No. 2432848-92-3) represents a compelling case study in the intersection of structural innovation and practical application. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in synthetic and applied chemistry.